N-(1,1'-biphenyl-4-ylmethyl)-N-methylamine

• IUPAC Name: N-methyl-1-(4-phenylphenyl)methanamine
• InChI: InChI=1S/C14H15N/c1-15-11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3
• InChI Key: GZUHCAWQWUONPS-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C14H15N
• DSSTOX Substance ID: DTXSID20406005
• Molecular Weight: 197.27 g/mol
• CAS RN: 110931-72-1

Description

Biphenyl derivatives are organic compounds containing two benzene rings linked together. They are significant intermediates in organic chemistry and are the structural moiety of an extensive range of compounds with pharmacological activities.

Synthesis Analysis

Biphenyl derivatives can be synthesized through several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of biphenyl derivatives is characterized by two benzene rings linked together. The exact structure of “N-(1,1’-biphenyl-4-ylmethyl)-N-methylamine” would depend on the specific arrangement and bonding of the atoms.

Chemical Reactions Analysis

Biphenyls undergo similar reactions to benzene as they both undergo electrophilic substitution reactions. The specific reactions of “N-(1,1’-biphenyl-4-ylmethyl)-N-methylamine” would depend on its exact molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(1,1’-biphenyl-4-ylmethyl)-N-methylamine” would depend on its exact molecular structure. For example, a similar compound, Ethanone, 1- [1,1’-biphenyl]-4-yl-, has a molecular weight of 196.2445.

Mechanism of Action

The mechanism of action of biphenyl derivatives can vary widely depending on their exact structure and the context in which they are used. For example, some biphenyl derivatives are used in medicine for their antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, anti-proliferative, osteoporosis, antihypertensive, antitumor, β-glucuronidase inhibition activity, anti-leukemia agent hypotensive, anti-cholinesterase, anti-diabetic and antimalaria properties.

Synthesis routes and methods

Procedure details

10 g of 4-Biphenylcarbaldehyde and 40 ml of 33% ethanolic methylamine are stirred overnight at room temperature with a 4 Å molecular sieve. The mixture is filtered and concentrated under vacuum. The residue is treated in 60 ml of ethanol with 2 g of sodium borohydride and stirred for 3 hours. The solvent is removed under vacuum, the residue partitioned between ether and water and the organic phase dried and concentrated. The pure base is obtained as an oil following chromatography on silica gel with dichloromethane/ethanol=9/1 as eluant.